(2E)-1-(4-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H17NO6/c1-23-16-11-7-13(17(24-2)18(16)25-3)6-10-15(20)12-4-8-14(9-5-12)19(21)22/h4-11H,1-3H3/b10-6+
• InChI Key: WTYNQRIWIFHIHZ-UXBLZVDNSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C=CC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC)OC
• Isomeric SMILES: COC1=C(C(=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC)OC
• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol

Description

(2E)-1-(4-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one, also known as NPTB, is a chemical compound that has attracted significant attention in scientific research due to its unique properties. NPTB belongs to the class of chalcones, which are natural compounds found in many plants and have been reported to exhibit various biological activities.

Scientific Research Applications

Molecular Structure Analysis

• The compound's molecular structure has been extensively studied using various spectroscopic and computational methods. For instance, vibrational wavenumbers, hyperpolarizability, and infrared intensities were analyzed using Hartree-Fock (HF) and Density Functional Theory (DFT) methods. This kind of analysis is crucial in understanding the molecular behavior and properties of such compounds (Mary et al., 2015).

Crystal Structure Examination

• The crystal structure of similar compounds has been determined through X-ray diffraction studies. This includes insights into the dihedral angles between planar fragments of the molecule and how the crystal packing is stabilized, which are important for understanding the physical properties of these substances (Yathirajan et al., 2007).

Nonlinear Optical Properties

• The nonlinear optical properties of the compound have been explored, which is significant in the field of photonics and optoelectronics. Studies have shown that these compounds exhibit moderate optical limiting response due to reverse saturable absorption, making them potentially useful in optical applications (Prabhu et al., 2020).

Potential in Corrosion Inhibition

• Certain derivatives of this compound have been investigated for their potential as corrosion inhibitors. This is relevant in materials science and engineering, especially for protecting metals like steel in corrosive environments (Baskar et al., 2012).

Third-Order Nonlinear Optical Properties

• The third-order nonlinear optical properties of chalcone derivatives, like the one , have been studied for potential applications in visible laser protection. This research is pivotal for the development of new materials for optical devices (Maidur & Patil, 2018).